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Disclaimers: Ulacamten is an investigational product and is not approved by any regulatory
agency. Its safety and effectiveness have not been established. The information presented in
this document is based on publicly available preclinical data and clinical trial protocols. As of
the date of this document, no efficacy or safety data from the Phase 2 AMBER-HFpEF clinical
trial in patients with heart failure with preserved ejection fraction (HFpEF) have been publicly
disclosed.

Executive Summary

Heart failure with preserved ejection fraction (HFpEF) represents a significant and growing
unmet medical need, characterized by diastolic dysfunction and elevated cardiac filling
pressures. A subset of HFpEF patients exhibits a hypercontractile phenotype, suggesting that
targeted inhibition of cardiac myosin could be a viable therapeutic strategy. Ulacamten
(formerly CK-586 or CK-4021586) is a novel, selective, oral, small-molecule cardiac myosin
inhibitor being developed by Cytokinetics for the potential treatment of HFpEF.[1][2] This
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technical guide provides a comprehensive overview of the core mechanism of action,
preclinical data, and the ongoing clinical development of ulacamten for HFpEF.

Core Mechanism of Action

Ulacamten is a cardiac myosin inhibitor that is designed to reduce the hypercontractility
associated with a subset of HFpEF patients.[1] Its mechanism is distinct from other cardiac
myosin inhibitors, such as mavacamten and aficamten. Ulacamten selectively inhibits the
ATPase activity of intact, two-headed cardiac myosin, a process that requires the presence of
the regulatory light chain.[1][3] It does not inhibit the ATPase of subfragment-1 of myosin (S1).
[2] By decreasing the number of active myosin cross-bridges during cardiac contraction,
ulacamten reduces contractile force.[4] Preclinical studies have shown that this reduction in
contractility occurs without affecting calcium transients, suggesting a direct effect on the
sarcomere.[1][3]
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Caption: Mechanism of action of ulacamten on cardiac myosin.

Preclinical Data
In Vitro Studies

Preclinical in vitro studies have characterized the biochemical and cellular effects of

ulacamten.
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Parameter System Result Source

EC50: 2.9 uM (partial

ATPase Activity Cardiac Myofibrillar inhibitor, ~50% max [1]
inhibition)
) Rat Adult Ventricular IC50: 3.2 uM (>80%
Sarcomere Shortening ) o [1]
Cardiomyocytes inhibition at 10 uM)
Human Adult

_ _ IC50: 2.8 uM (>80%
Sarcomere Shortening  Ventricular o [1]
] inhibition at 10 uM)
Cardiomyocytes

Calcium Transients Rat Myocytes No effect up to 20 pM [1]
Engineered Human Normalized contractile

Contractile Function Heart Tissues (R403Q  force and relaxation [1]
myosin mutation) time (RT90) at 2 uM

In Vivo Studies in an Animal Model of HFpEF

Ulacamten has been evaluated in the ZSF1 obese rat model, a recognized animal model for
HFpEF.

Treatment Control Group
Parameter . Result Source
Group (Vehicle)
Fractional Reduction in
) 48.1 + 2.6% 52.7+2.9% - [1]
Shortening hypercontractility
Isovolumic Improvement in
) ] 23.3+2.3ms 27.0+2.2ms ] ] ] [1]
Relaxation Time diastolic function
Interstitial Reduction in
) ) ~50% lower - o ) [1]
Fibrosis cardiac fibrosis

Clinical Development: The AMBER-HFpEF Trial

Ulacamten is currently being investigated in a Phase 2 clinical trial, AMBER-HFpEF
(Assessment of CK-586 in a Multi-Center, Blinded Evaluation of Safety and Tolerability Results
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in HFpEF).[4][5]

Trial Design
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Randomization
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121Week Treatment Period
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y
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(150-600 mg daily) y
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(Assess for Up-titration)
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Caption: Workflow of the AMBER-HFpEF Phase 2 clinical trial.

Study Type: Phase 2, randomized, placebo-controlled, double-blind, multi-center, dose-
finding clinical trial.[5]

o Patient Population: Approximately 60 patients with symptomatic HFpEF.[4][5]

e Randomization: Patients are randomized on a 3:1 basis to receive either ulacamten or
placebo.[5]

» Dosing: The trial consists of three dose escalation cohorts:[5][6][7]
o Cohort 1: 150 mg and 300 mg daily
o Cohort 2: 300 mg and 450 mg daily
o Cohort 3: 450 mg and 600 mg daily

o Treatment Duration: 12 weeks.[5] An echocardiogram at week 6 determines if patients are
up-titrated to a higher dose.[5]

Key Eligibility Criteria
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Inclusion Criteria Exclusion Criteria (Selected)

History or evidence of other clinically significant
Males and females = 40 years and < 85 years of _ _ _
] disorders that would pose a risk to patient
age.
J safety.[7]

Diagnosed with HF with NYHA functional class Il
or .[7]

Screening echocardiography with LVEF = 60%.
[7]

Screening NT-proBNP = 300 pg/mL (sinus
rhythm) or = 900 pg/mL (atrial fibrillation/flutter).

[7]

Body mass index < 40 kg/m2 .[7]

Stable doses of background HF therapies.[7]

Study Objectives

Primary Objective: To evaluate the safety and tolerability profile of ulacamten compared to
placebo.[5]

Secondary Objectives:[5]

o Assess the effect of ulacamten on LVEF and NT-proBNP.

o Determine the pharmacokinetics and pharmacokinetic/pharmacodynamic relationship of
ulacamten.

Exploratory Endpoints: Evaluate the effect of ulacamten on patient function, symptoms, and
other measures of cardiac function.[5]

Experimental Protocols
Preclinical ZSF1 Obese Rat Model of HFpEF

Animal Model: ZSF1 obese rats, which develop characteristics of HFpEF.
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e Treatment: 16 weeks of treatment with ulacamten (CK-586).[1]
e Assessments:[1]
o Echocardiography: To measure fractional shortening and isovolumic relaxation time.

o Histology: To assess interstitial fibrosis.

AMBER-HFpEF Clinical Trial Protocol

o Patient Screening: Potential participants undergo screening assessments, including medical
history review, physical examination, electrocardiogram (ECG), echocardiography, and
laboratory tests (including NT-proBNP) to determine eligibility based on the inclusion and
exclusion criteria.[7]

e Randomization and Blinding: Eligible participants are randomized in a 3:1 ratio to receive
ulacamten or a matching placebo. The study is double-blind, meaning neither the
participants nor the investigators know the treatment assignment.[5]

» Dosing and Titration: Participants receive once-daily oral doses of ulacamten or placebo.
Dose escalation to a higher predefined dose within each cohort is guided by an
echocardiographic assessment at week 6.[5][6]

o Safety Monitoring: Safety and tolerability are monitored throughout the study via the
recording of adverse events, clinical laboratory tests, vital signs, and ECGs.[6]

o Efficacy Assessments: Secondary and exploratory efficacy endpoints are assessed at
baseline and various time points during the 12-week treatment period. These include
changes in LVEF, NT-proBNP, and measures of patient function and symptoms.[5]

e Pharmacokinetic and Pharmacodynamic (PK/PD) Analysis: Blood samples are collected at
specified time points to determine the pharmacokinetic profile of ulacamten and to evaluate
its relationship with pharmacodynamic measures such as changes in LVEF.[5]

Future Directions

The results of the AMBER-HFpEF trial will be crucial in determining the future development of
ulacamten for the treatment of HFpEF. Positive outcomes would likely lead to larger, pivotal

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15607449/docs?utm_src=pdf-body#ulacamten-for-heart-failure-with-preserved-ejection-fraction-a-technical-guide
https://www.ahajournals.org/doi/abs/10.1161/res.137.suppl_1.Or301
https://www.ahajournals.org/doi/abs/10.1161/res.137.suppl_1.Or301
https://ctv.veeva.com/study/amber-hfpef-assessment-of-ck-4021586-in-a-multi-center-blinded-evaluation-of-safety-and-tolerabili
https://www.benchchem.com/product/b15607449/docs?utm_src=pdf-body#ulacamten-for-heart-failure-with-preserved-ejection-fraction-a-technical-guide
https://ir.cytokinetics.com/press-releases/press-release-details/2025/Cytokinetics-Announces-Start-of-AMBER-HFpEF-a-Phase-2-Clinical-Trial-of-CK-586-in-Patients-With-Symptomatic-Heart-Failure-With-Preserved-Ejection-Fraction-01-21-2025/default.aspx
https://www.benchchem.com/product/b15607449/docs?utm_src=pdf-body#ulacamten-for-heart-failure-with-preserved-ejection-fraction-a-technical-guide
https://ir.cytokinetics.com/press-releases/press-release-details/2025/Cytokinetics-Announces-Start-of-AMBER-HFpEF-a-Phase-2-Clinical-Trial-of-CK-586-in-Patients-With-Symptomatic-Heart-Failure-With-Preserved-Ejection-Fraction-01-21-2025/default.aspx
https://amber-hfpef.com/
https://amber-hfpef.com/
https://ir.cytokinetics.com/press-releases/press-release-details/2025/Cytokinetics-Announces-Start-of-AMBER-HFpEF-a-Phase-2-Clinical-Trial-of-CK-586-in-Patients-With-Symptomatic-Heart-Failure-With-Preserved-Ejection-Fraction-01-21-2025/default.aspx
https://www.benchchem.com/product/b15607449/docs?utm_src=pdf-body#ulacamten-for-heart-failure-with-preserved-ejection-fraction-a-technical-guide
https://ir.cytokinetics.com/press-releases/press-release-details/2025/Cytokinetics-Announces-Start-of-AMBER-HFpEF-a-Phase-2-Clinical-Trial-of-CK-586-in-Patients-With-Symptomatic-Heart-Failure-With-Preserved-Ejection-Fraction-01-21-2025/default.aspx
https://www.benchchem.com/product/b15607449/docs?utm_src=pdf-body#ulacamten-for-heart-failure-with-preserved-ejection-fraction-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 3 trials to confirm its efficacy and safety in this patient population. The distinct
mechanism of action of ulacamten may offer a new therapeutic option for a specific subgroup
of HFpEF patients characterized by hypercontractility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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